1-(4-fluorophenyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H15FN4O3/c1-9-18-13(23-19-9)7-17-15(22)10-6-14(21)20(8-10)12-4-2-11(16)3-5-12/h2-5,10H,6-8H2,1H3,(H,17,22)
• InChI Key: PDTXTOGYZJCUHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)F
• Molecular Formula: C15H15FN4O3
• Molecular Weight: 318.30 g/mol

Description

1-(4-fluorophenyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C15H15FN4O3 and its molecular weight is 318.308. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery and Development of Met Kinase Inhibitors

Research into compounds structurally related to 1-(4-fluorophenyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide has led to the discovery of selective Met kinase inhibitors. These compounds have shown promise in treating various cancers, demonstrated by their ability to achieve complete tumor stasis in Met-dependent human gastric carcinoma xenograft models. One such compound, due to its excellent in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles, has advanced into phase I clinical trials (Schroeder et al., 2009).

Synthesis of Bicyclic Systems for Biological Activity Prediction

The synthesis of novel bicyclic systems containing the 1,2,4-oxadiazol-5-yl moiety through one-pot condensation has been explored. This innovative approach has led to the creation of compounds with predicted biological activities, highlighting the potential therapeutic applications of such molecules in the medical field (Kharchenko et al., 2008).

Metabolism and Disposition in Drug Development

Studies on the metabolism and disposition of potent HIV integrase inhibitors, featuring fluorine substitution similar to the chemical structure , have utilized 19F-NMR spectroscopy. This research supports the drug development process by providing crucial data on the metabolic fate and excretion balance of new therapeutic agents, thereby enhancing our understanding of their pharmacokinetic profiles (Monteagudo et al., 2007).

Development of Antimicrobial and Antidiabetic Agents

Research has also focused on the synthesis of N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, demonstrating significant in vitro antidiabetic activity. This indicates the potential of these compounds in the development of new treatments for diabetes, showcasing the versatility of the 1,2,4-oxadiazole moiety in medicinal chemistry applications (Lalpara et al., 2021).